2-(4-chlorophenoxy)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C18H20ClNO4/c1-22-16-6-4-3-5-15(16)17(23-2)11-20-18(21)12-24-14-9-7-13(19)8-10-14/h3-10,17H,11-12H2,1-2H3,(H,20,21)
• InChI Key: TZCMVRFGCSCKEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)COC2=CC=C(C=C2)Cl)OC
• Molecular Formula: C18H20ClNO4
• Molecular Weight: 349.8 g/mol

Description

2-(4-chlorophenoxy)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide, also known as GW0742, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists. It has been found to have potential therapeutic applications in various fields, including cardiovascular diseases, metabolic disorders, and cancer.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

A study by Coleman et al. (2000) focuses on the metabolism of chloroacetamide herbicides, including acetochlor and metolachlor, in human and rat liver microsomes. The research suggests a complex metabolic activation pathway that might involve the production of DNA-reactive compounds. This study highlights the metabolism of these compounds and their potential carcinogenic properties, which could be relevant for understanding the behavior of "2-(4-chlorophenoxy)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide" in biological systems (Coleman, Linderman, Hodgson, & Rose, 2000).

Soil Reception and Activity of Herbicides

Banks and Robinson (1986) investigated the reception and activity of chloroacetamide herbicides, including acetochlor and metolachlor, in soil amended with wheat straw and under irrigation conditions. This research provides insights into how environmental factors and agricultural practices influence the efficacy and behavior of chloroacetamide herbicides, potentially applicable to understanding the environmental fate of related compounds (Banks & Robinson, 1986).

Adsorption, Mobility, and Efficacy of Herbicides

Peter and Weber (1985) studied the adsorption, mobility, and efficacy of alachlor and metolachlor, examining how soil properties influence these aspects. Their findings on the relationship between herbicide behavior and soil characteristics could inform the application and environmental management of "2-(4-chlorophenoxy)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide" (Peter & Weber, 1985).

Initial Metabolism in Plants

Breaux (1987) explored the initial metabolism of acetochlor in tolerant and susceptible plants, identifying detoxification as a factor in selective phytotoxicity. This study on the metabolic pathways in plants could offer valuable information for assessing the impact of related chemicals on agricultural crops and weeds (Breaux, 1987).